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These application notes provide a comprehensive guide for the in vivo administration of
ML385, a selective inhibitor of the Nuclear factor erythroid 2-related factor 2 (NRF2)
transcription factor. The protocols and data presented are intended to facilitate the design and
execution of pre-clinical studies evaluating the therapeutic potential of ML385.

Introduction

ML385 is a potent and specific small molecule inhibitor of NRF2, a master regulator of cellular
antioxidant responses.[1] Dysregulation of the NRF2 pathway is implicated in various diseases,
including cancer and inflammatory conditions. In many cancer types, constitutive activation of
NRF2 signaling confers resistance to chemotherapy and radiotherapy.[2] ML385 directly
interacts with the NRF2 protein, preventing its transcriptional activity and thereby sensitizing
cancer cells to conventional therapies.[3] These notes detail the established routes of
administration, dosing regimens, and vehicle formulations for in vivo studies using ML385.

Signaling Pathway of ML385
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ML385 exerts its inhibitory effect by binding to the Neh1l domain of NRF2. This interaction
prevents the heterodimerization of NRF2 with small Maf proteins (sMaf), a crucial step for its
binding to the Antioxidant Response Element (ARE) in the promoter region of its target genes.
Consequently, the transcription of a wide array of cytoprotective and drug metabolism genes is

suppressed.
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Caption: Mechanism of ML385 action on the NRF2 signaling pathway.

In Vivo Administration Protocols
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The most common and effective route for administering ML385 in preclinical animal models is

via intraperitoneal (IP) injection.[2][4][5] The following tables summarize established dosages,

frequencies, and vehicle formulations.

. | lati

Parameter Details Source(s)
Administration Route Intraperitoneal (IP) [2][4][5]
Common Dosage 30 mg/kg [21[41[5]
- 5 times a week for 3 weeks- 4
Dosing Frequency times a week for 4 weeks- [21[41[5]
Daily for 7 days
o _ Half-life (t¥2) = 2.82 hours after
Pharmacokinetics (CD-1 Mice) [2][6]

30 mg/kg IP injection

Vehicle Formulations

Successful in vivo delivery of ML385 requires a suitable vehicle to ensure its solubility and

bioavailability. Below are validated vehicle compositions.

Final Concentration of

Vehicle Composition Source
ML385
10% DMSO + 40% PEG300 +
) 3 mg/mL [4]
5% Tween 80 + 45% Saline
50% PEG300 + 50% Saline 5 mg/mL [4]

Solutol/Cremophor
EL/PEG400/Water Not specified
(15/10/35/40, viviviv)

[2]

Carboxymethylcellulose =5 mg/mL (for oral

sodium (CMC-Na) administration)

[6]

Note: ML385 is readily soluble in DMSO.[1][4][6]
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Detailed Experimental Protocol: Intraperitoneal
Administration

This protocol provides a step-by-step guide for the preparation and administration of ML385 for
in vivo studies.

Materials:

e ML385 powder

e Dimethyl sulfoxide (DMSO)

e PEG300

e Tween 80

 Sterile Saline (0.9% NacCl)
 Sterile microcentrifuge tubes

o Sterile syringes and needles (e.g., 27-gauge)
» Vortex mixer

e Sonicator (recommended)[4]
Procedure:

¢ Preparation of Vehicle Solution:

o In a sterile microcentrifuge tube, prepare the desired vehicle solution. For the 10% DMSO
+ 40% PEG300 + 5% Tween 80 + 45% Saline formulation, combine the components in the
specified ratios. For example, to prepare 1 mL of vehicle, mix 100 uL DMSO, 400 pL
PEG300, 50 pL Tween 80, and 450 pL sterile saline.

o Vortex thoroughly to ensure a homogenous mixture.

e Dissolving ML385:
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o Weigh the required amount of ML385 powder based on the desired final concentration and
the total volume to be prepared.

o First, dissolve the ML385 powder in the DMSO component of the vehicle. Sonication is
recommended to aid dissolution.[4]

o Sequentially add the remaining vehicle components (PEG300, Tween 80, and Saline)
while continuously vortexing to maintain a homogenous suspension.

e Animal Dosing:

o Calculate the injection volume for each animal based on its body weight and the final
concentration of the ML385 solution. For a 30 mg/kg dose and a 3 mg/mL solution, a 20 g
mouse would require an injection volume of 200 pL.

o Administer the ML385 solution via intraperitoneal injection using a sterile syringe and an
appropriate gauge needle.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for an in vivo efficacy study of
ML385 in a tumor xenograft model.
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Caption: A typical workflow for an in vivo xenograft study with ML385.

Concluding Remarks

The protocols and data presented herein provide a solid foundation for the in vivo investigation
of ML385. Adherence to these guidelines will aid in achieving reproducible and reliable results.
Researchers should, however, optimize these protocols based on their specific animal models
and experimental objectives. The potent NRF2 inhibitory activity of ML385 makes it a valuable
tool for exploring the therapeutic potential of targeting this pathway in various disease models.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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